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Compound Name: 11-Hydroxynovobiocin

Cat. No.: B15568645 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the biosynthetic pathway of 11-
hydroxynovobiocin, a derivative of the potent DNA gyrase inhibitor, novobiocin. This

document details the enzymatic steps involved in the synthesis of the novobiocin scaffold and

its subsequent biotransformation. It includes quantitative data on key enzymatic reactions,

detailed experimental protocols for pathway analysis, and visualizations of the biosynthetic and

experimental workflows.

Introduction
Novobiocin is an aminocoumarin antibiotic produced by Streptomyces spheroides and

Streptomyces niveus. It is a potent inhibitor of bacterial DNA gyrase, an essential enzyme for

DNA replication. Novobiocin's complex structure consists of three distinct moieties: a

prenylated 4-hydroxybenzoic acid (ring A), a 3-amino-4,7-dihydroxycoumarin (ring B), and a

noviose sugar (ring C). The biosynthesis of this antibiotic is orchestrated by a dedicated gene

cluster encoding a suite of enzymes that assemble these precursors and tailor the final

molecule.

11-Hydroxynovobiocin is a derivative of novobiocin that has been identified as a product of

microbial biotransformation. A soil actinomycete, designated as UC 5762 (NRRL 11111), has

been shown to hydroxylate novobiocin at the C-11 position of the prenyl side chain. This guide

will first elucidate the well-characterized biosynthetic pathway of novobiocin and then describe

the biotransformation process that yields 11-hydroxynovobiocin.
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The Novobiocin Biosynthetic Pathway
The biosynthesis of novobiocin is a multi-step process involving the coordinated action of

enzymes encoded by the nov gene cluster. The pathway can be conceptually divided into the

biosynthesis of the three core components and their subsequent assembly and modification.

Biosynthesis of Ring A (Prenylated 4-Hydroxybenzoic
Acid)
The formation of the prenylated 4-hydroxybenzoic acid moiety begins with prephenate, a key

intermediate in the shikimic acid pathway.

NovF: Catalyzes the decarboxylation of prephenate.

NovQ: Performs the electrophilic substitution of the resulting phenyl ring with dimethylallyl

pyrophosphate (DMAPP), a process known as prenylation.

Biosynthesis of Ring B (3-Amino-4,7-
dihydroxycoumarin)
The coumarin ring is derived from L-tyrosine through a series of oxidative modifications.

NovH: An adenylation domain-containing protein that activates L-tyrosine.

NovI: A cytochrome P450 monooxygenase that catalyzes the β-hydroxylation of the tyrosine

intermediate while it is covalently attached to NovH.

NovJ/NovK: These enzymes work in concert to oxidize the β-hydroxyl group of the tyrosine

moiety.

NovO: A methyltransferase that acts on the aminocoumarin ring.

Biosynthesis of Ring C (L-Noviose)
The deoxysugar L-noviose is synthesized from glucose-1-phosphate.

NovV: A dTDP-glucose synthase that converts glucose-1-phosphate to dTDP-glucose.
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NovT: A dTDP-glucose 4,6-dehydratase that catalyzes the removal of a hydroxyl group.

NovW: An epimerase that modifies the sugar structure.

NovU: A methyltransferase that adds a methyl group.

Assembly and Tailoring Steps
The three synthesized moieties are assembled and further modified to produce the final

novobiocin molecule.

NovL: A ligase that joins ring A and ring B to form novobiocic acid.

NovM: A glycosyltransferase that attaches the L-noviose sugar (ring C) to novobiocic acid.

NovP: A methyltransferase that acts on the noviose moiety.

NovN: A carbamoyltransferase that adds a carbamoyl group to the noviose sugar, completing

the biosynthesis of novobiocin.

The overall biosynthetic pathway for novobiocin is depicted in the following diagram:
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Novobiocin

Actinomycete UC 5762 (NRRL 11111)

11-Hydroxynovobiocin

C-11 Hydroxylation

 

In E. coli

In Streptomyces Host

Isolate cosmid containing
novobiocin gene cluster

Introduce φC31 integrase gene and
attP site into cosmid via

λ-Red-mediated recombination

Introduce modified cosmid into
Streptomyces protoplasts

Select for integrants

Confirm site-specific integration
via Southern blot analysis

Cultivate recombinant strain
for novobiocin production

Analyze culture extracts for
novobiocin by HPLC/MS
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Amplify an internal fragment
of the target 'nov' gene

by PCR

Clone the PCR fragment into a
suicide vector containing a

selection marker (e.g., thiostrepton resistance)

Introduce the recombinant vector
into S. spheroides protoplasts

Select for single-crossover
homologous recombinants

Confirm gene disruption by
PCR and Southern blot

Analyze the mutant for loss of
novobiocin production (HPLC/MS)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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